Cas no 951-95-1 (3(2H)-Pyridazinone,4,5-dichloro-2-[2-(diethylamino)ethyl]-, hydrochloride (1:1))

• Product Name: 3(2H)-Pyridazinone,4,5-dichloro-2-[2-(diethylamino)ethyl]-, hydrochloride (1:1)
• CAS No: 951-95-1
• MF: C₁₀H₁₆Cl₃N₃O
• MW: 300.612539291382
• CID: 815391
• PubChem ID: 120473
• Update Time: 2025-04-19

3(2H)-Pyridazinone,4,5-dichloro-2-[2-(diethylamino)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4,5-dichloro-2-[2-(diethylamino)ethyl]-, hydrochloride (1:1)
• 4,5-dichloro-2-[2-(diethylamino)ethyl]pyridazin-3-one,hydrochloride
• 951-95-1
• DTXSID20241756
• 3(2H)-Pyridazinone, 4,5-dichloro-2-(2-(diethylamino)ethyl)-, monohydrochloride
• 4,5-Dichloro-2-(2-(diethylamino)ethyl)-3(2H)-pyridazinone monohydrochloride

• Inchi： 1S/C10H15Cl2N3O.ClH/c1-3-14(4-2)5-6-15-10(16)9(12)8(11)7-13-15;/h7H,3-6H2,1-2H3;1H
• InChI Key： PPBKNHYDYDHNSA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CCN(CC)CC)Cl.Cl

Computed Properties

• Exact Mass: 299.035895
• Monoisotopic Mass: 299.035895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9

Experimental Properties

• Boiling Point: 306.3°Cat760mmHg
• Flash Point: 139.1°C